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Compound of Interest

Compound Name: 2-Methyl-5-(pyrrolidin-2-yl)pyridine

Cat. No.: B022502 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the chemical identity and available information for 6-Methyl

Nornicotine. An extensive review of scientific literature and chemical databases reveals that

while this compound is chemically defined, it is frequently confused with the more extensively

studied analog, 6-Methylnicotine. This document aims to clarify the distinction between these

two molecules and presents the currently available data for 6-Methyl Nornicotine.

Nomenclature and Chemical Identification
6-Methyl Nornicotine is a derivative of nornicotine, which is an alkaloid found in tobacco plants

and a metabolite of nicotine.[1][2] The key structural feature of nornicotine is the absence of a

methyl group on the pyrrolidine nitrogen, which is present in nicotine.[1][2] In 6-Methyl

Nornicotine, a methyl group is added to the 6th position of the pyridine ring of the nornicotine

structure.

This is in stark contrast to 6-Methylnicotine, which is a derivative of nicotine and thus

possesses a methyl group on both the pyridine ring and the pyrrolidine nitrogen. This structural

difference results in a different molecular formula, molecular weight, and CAS number,

highlighting that they are distinct chemical entities.

Below is a table summarizing the key chemical identifiers for 6-Methyl Nornicotine.
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Identifier Value Reference

IUPAC Name
2-methyl-5-(pyrrolidin-2-

yl)pyridine
[3]

Synonyms

5-(2-Pyrrolidinyl)-2-picoline;

Pyridine, 2-methyl-5-(2-

pyrrolidinyl)-; 2-Picoline, 5-(2-

pyrrolidinyl)-

[3][4]

CAS Number 90872-72-3 [3][5][6][7]

Molecular Formula C10H14N2 [3][5][6]

Molecular Weight 162.23 g/mol [3][5][6]

Distinguishing 6-Methyl Nornicotine from 6-
Methylnicotine
The primary source of confusion in the available literature is the similar nomenclature of 6-

Methyl Nornicotine and 6-Methylnicotine. The following diagram illustrates the structural

relationship and key differences between nicotine, nornicotine, 6-Methyl Nornicotine, and 6-

Methylnicotine.
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(-CH₃ on pyrrolidine)

6-Methylnicotine
C₁₁H₁₆N₂

Methylation
(+CH₃ on pyridine at pos. 6)

6-Methyl Nornicotine
C₁₀H₁₄N₂

Methylation
(+CH₃ on pyridine at pos. 6)

Start
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6-Methylnicotine
(CAS: 101540-79-8 or 13270-56-9)

101540-79-8 or
13270-56-9

6-Methyl Nornicotine
(CAS: 90872-72-3)

90872-72-3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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